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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

aluminum iodide (AlI₃). Our aim is to offer practical solutions to common solubility and

handling issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is aluminum iodide and what are its common applications in research?

Aluminum iodide (AlI₃) is a chemical compound of aluminum and iodine.[1] In its anhydrous

form, it is a white or yellowish, crystalline solid that is highly hygroscopic.[2] It is a strong Lewis

acid and is often used as a catalyst in organic synthesis. Common applications include the

cleavage of ethers and epoxides, and as a reagent in various iodination reactions.[2][3]

Q2: In which solvents is aluminum iodide soluble?

Aluminum iodide is soluble in a range of polar and non-polar organic solvents.[1][4] However,

it reacts with certain solvents, such as acetonitrile and tetrahydrofuran.[5] It is also soluble in

water but reacts violently with it, making aqueous solutions generally unsuitable for most

applications involving the anhydrous form.[4][6] For quantitative solubility data, please refer to

Table 1.

Q3: Why is it challenging to dissolve aluminum iodide?
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The primary challenges in dissolving aluminum iodide stem from its high reactivity. It is

extremely sensitive to moisture and will readily react with water from the atmosphere or

residual water in solvents.[2][4] This reaction is highly exothermic and produces hydrogen

iodide (HI) fumes, which are corrosive and hazardous.[6] Additionally, aluminum iodide is

sensitive to light and can decompose, which may affect its solubility and reactivity.

Q4: What are the main safety precautions when handling aluminum iodide?

Due to its reactivity, strict safety measures are necessary. Always handle aluminum iodide in

a well-ventilated fume hood and under an inert atmosphere (e.g., argon or nitrogen) to prevent

contact with moisture.[2] Personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat, is essential.[6] Avoid inhalation of dust or fumes and

contact with skin and eyes. In case of a fire, do not use water as it reacts violently with

aluminum iodide.[6]
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Problem Possible Cause Recommended Solution

Aluminum iodide is not

dissolving completely in an

anhydrous organic solvent.

1. The solvent may not be

completely anhydrous. 2. The

aluminum iodide may have

partially hydrolyzed due to

improper storage. 3. The

concentration of aluminum

iodide exceeds its solubility

limit in the chosen solvent.

1. Use a freshly opened bottle

of a high-purity anhydrous

solvent or dry the solvent using

appropriate techniques (e.g.,

molecular sieves, distillation

from a drying agent). 2. Ensure

aluminum iodide is stored in a

tightly sealed container under

an inert atmosphere and away

from light. 3. Refer to the

solubility data in Table 1. If

necessary, use a larger volume

of solvent or consider a

different solvent with higher

solubility. Gentle heating under

an inert atmosphere may aid

dissolution, but be cautious as

this can also accelerate

decomposition if moisture is

present.

The solution of aluminum

iodide changes color (e.g.,

turns yellow, brown, or purple).

1. Presence of free iodine due

to decomposition of aluminum

iodide. This can be caused by

exposure to light, moisture, or

heat. 2. Reaction with the

solvent.

1. A faint yellow color may be

acceptable for some

applications. A darker brown or

purple color indicates

significant decomposition and

the presence of I₂. The solution

may not be suitable for

reactions sensitive to free

iodine. Prepare a fresh

solution using high-quality

aluminum iodide and

anhydrous solvent. 2.

Aluminum iodide is known to

react with certain solvents like

acetonitrile and
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tetrahydrofuran.[5] If you

observe a significant color

change or gas evolution,

switch to a more inert solvent

such as benzene, toluene, or

carbon disulfide.

Fuming is observed upon

opening the aluminum iodide

container or during dissolution.

Exposure to atmospheric

moisture.

This is a clear indication of the

high reactivity of aluminum

iodide with water. Immediately

handle the compound under a

dry, inert atmosphere (e.g., in a

glovebox or using Schlenk line

techniques). Ensure all

glassware and solvents are

scrupulously dried before use.

The reaction involving

dissolved aluminum iodide is

sluggish or fails.

1. Deactivated catalyst due to

hydrolysis. 2. Incomplete

dissolution of the aluminum

iodide.

1. Prepare a fresh solution of

aluminum iodide immediately

before use under strictly

anhydrous conditions. 2.

Ensure the aluminum iodide is

fully dissolved before adding

other reagents. Sonication in a

sealed flask under an inert

atmosphere can sometimes

facilitate dissolution.

Alternatively, consider an in

situ preparation of aluminum

iodide (see Experimental

Protocols).

Data Presentation
Table 1: Solubility of Aluminum Iodide in Various Solvents
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Solvent
Solubility ( g/100g
of solvent)

Temperature (°C) Notes

Benzene 147.3 110.7 [5]

Phosphorus(V)

oxychloride
17 20 [5]

Pyridine 0.82 25 [5]

Sulfur dioxide (liquid) 0.23 0 [5]

Ethanol Soluble - [1][4]

Diethyl ether Soluble - [1][4]

Carbon disulfide Soluble - [1][4]

Acetonitrile Reacts - [5]

Tetrahydrofuran Reacts - [5]

Experimental Protocols
Protocol 1: Dissolving Solid Anhydrous Aluminum
Iodide in an Organic Solvent
This protocol describes the dissolution of commercially available solid aluminum iodide in an

anhydrous organic solvent for use in a subsequent reaction.

Materials:

Anhydrous aluminum iodide

Anhydrous organic solvent (e.g., benzene, toluene, or carbon disulfide)

Schlenk flask or a three-necked round-bottom flask equipped with a magnetic stir bar, a gas

inlet, and a septum

Inert gas supply (argon or nitrogen)
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Syringes and needles for transfer of anhydrous solvents

Procedure:

Preparation of Glassware: Thoroughly dry all glassware in an oven at >100 °C for several

hours and allow to cool to room temperature under a stream of inert gas.

Inert Atmosphere: Assemble the flask and purge with a slow stream of inert gas for at least

15-20 minutes to displace any air and moisture.

Weighing and Transfer: In a glovebox or under a positive pressure of inert gas, quickly weigh

the desired amount of anhydrous aluminum iodide and transfer it to the reaction flask.

Solvent Addition: Add the anhydrous solvent to the flask via a cannula or a syringe.

Dissolution: Stir the mixture at room temperature until the aluminum iodide is fully

dissolved. Gentle heating can be applied if necessary, but monitor for any signs of

decomposition (e.g., color change).

Use in Reaction: Once a clear solution is obtained, it is ready for use in the subsequent

reaction. It is recommended to use the solution immediately after preparation.

Protocol 2: In Situ Preparation of Aluminum Iodide in an
Organic Solvent
This protocol is for the preparation of an aluminum iodide solution directly in the reaction

solvent, which is then used without isolation.

Materials:

Aluminum powder or foil

Iodine (elemental)

Anhydrous organic solvent (e.g., benzene, toluene, carbon disulfide, or cyclohexane)

Three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with

a gas outlet connected to a bubbler, and a gas inlet.
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Procedure:

Setup: Assemble and flame-dry the glassware under a stream of inert gas.

Addition of Reagents: To the flask, add aluminum powder or foil and elemental iodine under

a positive pressure of inert gas.

Solvent Addition: Add the anhydrous organic solvent to the flask.

Reaction: Stir the mixture and gently heat to reflux under a continuous slow stream of inert

gas. The reaction progress can be monitored by the disappearance of the purple color of the

iodine. This typically takes around 3 hours.

Completion and Use: Once the purple color has faded, the resulting solution of aluminum
iodide can be cooled to the desired temperature and used directly for the subsequent

reaction steps.

Mandatory Visualizations
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Caption: Workflow for dissolving solid aluminum iodide.
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Caption: Hydrolysis of aluminum iodide in the presence of moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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